Cas no 2305527-40-4 (N-{3-(2,2,2-trifluoroethoxy)methylphenyl}prop-2-enamide)

• Product Name: N-{3-(2,2,2-trifluoroethoxy)methylphenyl}prop-2-enamide
• CAS No: 2305527-40-4
• MF: C₁₂H₁₂F₃NO₂
• MW: 259.224393844604
• CID: 5415248
• PubChem ID: 137934079
• Update Time: 2025-11-06

N-{3-(2,2,2-trifluoroethoxy)methylphenyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-{3-[(2,2,2-trifluoroethoxy)methyl]phenyl}prop-2-enamide
• 2305527-40-4
• Z3488583849
• N-[3-(2,2,2-Trifluoroethoxymethyl)phenyl]prop-2-enamide
• EN300-26576091
• N-[3-[(2,2,2-Trifluoroethoxy)methyl]phenyl]-2-propenamide
• N-{3-(2,2,2-trifluoroethoxy)methylphenyl}prop-2-enamide

• Inchi： 1S/C12H12F3NO2/c1-2-11(17)16-10-5-3-4-9(6-10)7-18-8-12(13,14)15/h2-6H,1,7-8H2,(H,16,17)
• InChI Key： UVRDKRQBCUVHPZ-UHFFFAOYSA-N
• SMILES： FC(COCC1C=CC=C(C=1)NC(C=C)=O)(F)F

Computed Properties

• Exact Mass: 259.08201311g/mol
• Monoisotopic Mass: 259.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.3Ų

Additional information on N-{3-(2,2,2-trifluoroethoxy)methylphenyl}prop-2-enamide

Research Briefing on N-{3-(2,2,2-trifluoroethoxy)methylphenyl}prop-2-enamide (CAS: 2305527-40-4)

In recent years, the compound N-{3-(2,2,2-trifluoroethoxy)methylphenyl}prop-2-enamide (CAS: 2305527-40-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique trifluoroethoxy and acrylamide functional groups, has shown promising potential in various therapeutic applications, including kinase inhibition and targeted drug delivery. The following briefing synthesizes the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical implications.

The structural features of N-{3-(2,2,2-trifluoroethoxy)methylphenyl}prop-2-enamide make it a compelling candidate for drug development. The trifluoroethoxy group enhances the molecule's metabolic stability and lipophilicity, while the acrylamide moiety allows for covalent binding to target proteins, particularly cysteine residues in kinases. Recent studies have demonstrated its efficacy as a selective inhibitor of epidermal growth factor receptor (EGFR) mutants, which are often implicated in non-small cell lung cancer (NSCLC). These findings were corroborated by in vitro and in vivo experiments, where the compound exhibited potent anti-proliferative effects against cancer cell lines harboring EGFR mutations.

Further investigations into the pharmacokinetic profile of N-{3-(2,2,2-trifluoroethoxy)methylphenyl}prop-2-enamide revealed favorable absorption and distribution properties. Preclinical studies in rodent models indicated a half-life of approximately 8 hours, with significant accumulation in tumor tissues. The compound's ability to cross the blood-brain barrier also suggests potential applications in treating central nervous system (CNS) malignancies. However, challenges related to off-target effects and toxicity profiles remain areas of active research, with ongoing efforts to optimize the compound's selectivity and safety.

In addition to its therapeutic potential, N-{3-(2,2,2-trifluoroethoxy)methylphenyl}prop-2-enamide has been explored as a tool compound in chemical biology. Its covalent binding mechanism enables the study of protein-ligand interactions and the identification of novel drug targets. Recent proteomics studies utilizing this compound have uncovered previously unknown kinase substrates, shedding light on aberrant signaling pathways in cancer. These discoveries not only enhance our understanding of disease mechanisms but also pave the way for the development of next-generation targeted therapies.

Despite these advancements, several questions remain unanswered. The long-term effects of chronic exposure to N-{3-(2,2,2-trifluoroethoxy)methylphenyl}prop-2-enamide, as well as its potential for drug resistance, warrant further investigation. Additionally, the synthesis and scale-up of this compound present technical challenges due to the reactivity of the acrylamide group and the need for stringent purification protocols. Collaborative efforts between academic institutions and pharmaceutical companies are essential to address these issues and accelerate the translation of this research into clinical applications.

In conclusion, N-{3-(2,2,2-trifluoroethoxy)methylphenyl}prop-2-enamide represents a promising avenue for drug discovery and chemical biology research. Its unique structural attributes and biological activities position it as a valuable tool for understanding disease mechanisms and developing targeted therapies. Continued research into its optimization and application will likely yield significant contributions to the field of chemical biology and medicine.